Cas no 1516-17-2 (2,4-Hexadienyl acetate)

• Product Name: 2,4-Hexadienyl acetate
• CAS No: 1516-17-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD00036521
• CID: 41508
• PubChem ID: 24878757
• Update Time: 2025-04-18

2,4-Hexadienyl acetate Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienyl acetate
• trans,trans-2,4-Hexadienyl acetate
• 1-Acetoxy-2,4-hexadien
• 1-Acetoxy-2,4-hexadiene
• 1-Acetoxy-hexa-2,4-dien
• 1-acetoxy-hexa-2,4-diene
• 2,4-Hexad
• 2,4-hexadien-1-ol,acetate
• acetic acid hexa-2t,4t-dienyl ester
• aceticacid,2,4-hexadien-1-olester
• aceticacid,2,4-hexadienylester
• E,E-2,4-Hexadienyl acetate
• Essigsaeure-hexa-2,4-dienylester
• hexa-2,4-dienyl acetate
• SORBYL ACETATE
• T2 T4 HEXADIEN 1YL ACETATE
• Hexa-2,4-dien-1-yl acetate
• E,E-2,4-Hexadienyl acetate
• SCHEMBL15978101
• SCHEMBL1302475
• 2,4-Hexadienylester kyseliny octove
• (2E,4E)-2,4-hexadien-1-ol 1-acetate
• (2E,4E)-hexa-2,4-dien-1-yl acetate
• CHEBI:194509
• Acetic acid(2E,4E)-2,4-hexadienyl ester
• (E,E)-sorbyl acetate
• FEMA no. 4132
• BAA51617
• 1516-17-2
• (2E,4E)-2,4-hexadien-1-yl acetate
• A809197
• 2,4-Hexadienylester kyseliny octove [Czech]
• BS-52946
• 1-acetoxy-(E,E)-2,4-hexadiene
• CS-W016457
• ACETIC ACID, 2,4-HEXADIENYL ESTER
• trans,trans-2,4-Hexadienyl acetate, 97%
• 57006-69-6
• NS00012534
• 2,4-Hexadien-1-ol, acetate
• (E,E)-2,4-Hexadienyl acetate
• J-500788
• EINECS 216-163-8
• 2,4-HEXADIENYL ACETATE [FHFI]
• AI3-32962
• Hexa-2,4-dienyl A
• SCHEMBL1302474
• LMFA07010180
• Acetic acid, 2,4-hexadien-1-ol ester
• [(2E,4E)-hexa-2,4-dienyl] acetate
• (2E,4E)-2,4-Hexadienyl acetate #
• (2E,4E)-2,4-Hexadienyl acetate
• CHEBI:191490
• Q27261148
• (2E,4E)-hexa-2,4-dienyl acetate
• UNII-5416SJ1T8T
• 2E,4E-Hexadienyl acetate
• DTXSID701283446
• 2,4-Hexadien-1-ol, 1-acetate
• Acetic acid (2E,4E)-2,4-hexadienyl ester
• 5416SJ1T8T
• (E,E)-2,4-hexadien-1-ol acetate
• AKOS025294573
• trans,trans-Hexa-2,4-dienyl acetate
• DTXCID20811413
• 216-163-8
• 2,4-Hexadien-1-ol, 1-acetate, (2E,4E)-
• DTXSID80862683
• ((2E,4E)-hexa-2,4-dienyl) acetate
• 887-300-2

• MDL： MFCD00036521
• Inchi： 1S/C8H12O2/c1-3-4-5-6-7-10-8(2)9/h3-6H,7H2,1-2H3/b4-3+,6-5+
• InChI Key： PXVKYPFROMBALG-VNKDHWASSA-N
• SMILES： O(C(C)=O)C/C=C/C=C/C
• BRN： 1702607

Computed Properties

• Exact Mass: 140.08400
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid.
• Density: 0.939 g/mL at 25 °C(lit.)
• Boiling Point: 192-193 °C(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.474(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.30000
• LogP: 1.68180
• FEMA: 4132 | 2,4-HEXADIENYL ACETATE
• Solubility: Insoluble in water.

2,4-Hexadienyl acetate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S39
• RTECS：AI0350000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters